Cas no 13861-02-4 (3-(2-Amino-2-carboxyethyl)benzoic acid)

• Product Name: 3-(2-Amino-2-carboxyethyl)benzoic acid
• CAS No: 13861-02-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1254359
• PubChem ID: 22854522
• Update Time: 2025-04-20

3-(2-Amino-2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 3-carboxy-
• 3-(2-Amino-2-carboxyethyl)benzoic acid
• 3-carboxy-DL-phenylalanine
• NSC101134
• (S)-3-(2-AMINO-2-CARBOXYETHYL)BENZOIC ACID
• 3-(3-carboxyphenyl) alanine
• 1112AB
• AX8242326
• 2-amino-3-(3-carboxyphenyl)propanoic acid
• 13861-02-4
• CHEMBL4238000
• BDBM50463212
• N14338
• (S)-3-(2-AMINO-2-CARBOXYETHYL)BENZOICACID
• m-Carboxyphenylalanin
• SCHEMBL1061213

• Inchi： 1S/C10H11NO4/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8H,5,11H2,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： JANONUPBHGWOBP-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=CC=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -1.9

Experimental Properties

• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives